Cas no 904575-78-6 (N-cyclohexyl-3-(2,4,6-trimethylbenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: N-cyclohexyl-3-(2,4,6-trimethylbenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 904575-78-6
• MF: C₂₄H₂₇N₅O₂S
• MW: 449.56848359108
• CID: 5425540
• Update Time: 2025-10-29

N-cyclohexyl-3-(2,4,6-trimethylbenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-3-(2,4,6-trimethylphenyl)sulfonyltriazolo[1,5-a]quinazolin-5-amine
• N-cyclohexyl-3-(2,4,6-trimethylbenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-amine

• Inchi： 1S/C24H27N5O2S/c1-15-13-16(2)21(17(3)14-15)32(30,31)24-23-26-22(25-18-9-5-4-6-10-18)19-11-7-8-12-20(19)29(23)28-27-24/h7-8,11-14,18H,4-6,9-10H2,1-3H3,(H,25,26)
• InChI Key： FXHXHHQXOCYGNZ-UHFFFAOYSA-N
• SMILES： N12N=NC(S(C3=C(C)C=C(C)C=C3C)(=O)=O)=C1N=C(NC1CCCCC1)C1=C2C=CC=C1

Additional information on N-cyclohexyl-3-(2,4,6-trimethylbenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-amine

N-Cyclohexyl-3-(2,4,6-Trimethylbenzenesulfonyl)-1,2,3-Triazolo[1,5-A]Quinazolin-5-Amine: A Comprehensive Overview

The compound with CAS No. 904575-78-6, known as N-cyclohexyl-3-(2,4,6-trimethylbenzenesulfonyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically triazolopyrimidines, which are known for their unique electronic properties and structural versatility. The molecule incorporates a cyclohexyl group, a trimethylbenzenesulfonyl moiety, and a triazoloquinazoline core, making it a prime candidate for advanced chemical synthesis and material science research.

Recent studies have highlighted the importance of triazoloquinazoline derivatives in drug discovery. These compounds are being explored for their potential as kinase inhibitors due to their ability to bind to specific protein targets with high affinity. The presence of the trimethylbenzenesulfonyl group in this compound enhances its solubility and stability, making it an ideal candidate for pharmacological studies. Researchers have reported that such sulfonyl-containing molecules exhibit promising anti-cancer activity by inhibiting key enzymes involved in cell proliferation and survival.

In addition to its biological applications, N-cyclohexyl-3-(2,4,6-trimethylbenzenesulfonyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine has shown potential in the field of materials science. Its rigid structure and conjugated system make it suitable for use in organic electronics. Recent advancements in the synthesis of such compounds have focused on improving their electronic properties for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. The cyclohexyl group contributes to the molecule's flexibility and thermal stability, which are critical factors in device performance.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the triazoloquinazoline core through cyclization reactions and the subsequent introduction of functional groups such as the trimethylbenzenesulfonyl moiety. Researchers have optimized reaction conditions to enhance yield and purity, ensuring that the final product meets rigorous quality standards required for both academic and industrial applications.

From a toxicological perspective, understanding the safety profile of N-cyclohexyl-3-(2,4,6-trimethylbenzenesulfonyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine is crucial for its potential use in pharmaceuticals or consumer products. Preliminary studies indicate that the compound exhibits low toxicity under standard testing conditions. However, further research is needed to evaluate its long-term effects and bioaccumulation potential.

Looking ahead, the development of novel derivatives based on this compound holds immense promise for advancing both medicinal chemistry and materials science. By leveraging modern computational tools and experimental techniques, scientists can design molecules with tailored properties for specific applications. The integration of interdisciplinary approaches will undoubtedly accelerate the discovery of new compounds with enhanced functionality.

In conclusion,N-cyclohexyl-3-(2,4,6-trimethylbenzenesulfonyl)-1,2,,triazolo[1,,a]quinazolin-,amine represents a cutting-edge molecule at the forefront of chemical innovation. Its unique structure and versatile properties make it a valuable asset in diverse fields ranging from drug discovery to advanced materials development. As research continues to uncover its full potential,CAS No.,904575-,78-,6 will undoubtedly play a pivotal role in shaping future scientific advancements.